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Introduction
Pelecopan (BCX9930) is a potent and selective oral inhibitor of complement factor D, a key

serine protease in the alternative pathway (AP) of the complement system.[1][2] By blocking

the activity of factor D, Pelecopan inhibits the cleavage of complement factor B, thereby

preventing the activation of the alternative complement pathway and subsequent complement-

mediated hemolysis.[2] This mechanism makes it a promising therapeutic candidate for

diseases driven by the alternative pathway, such as paroxysmal nocturnal hemoglobinuria

(PNH).[1][2]

The assessment of hemolytic potential is a critical step in the safety evaluation of new chemical

entities, particularly those intended for systemic administration. The U.S. FDA recommends

that an in vitro hemolysis study be performed for excipients intended for injectable use to test

for hemolytic potential.[3] This application note provides a detailed protocol for evaluating the in

vitro hemolytic activity of Pelecopan using a direct contact method with human red blood cells,

based on the principles outlined in the ASTM F756-17 standard.[4][5]

Experimental Protocol
This protocol is designed to determine the potential of Pelecopan to cause red blood cell lysis

(hemolysis) in vitro.
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Materials and Reagents
Pelecopan (BCX9930)

Human whole blood (with either EDTA or sodium citrate as an anticoagulant) from healthy

donors

Phosphate-Buffered Saline (PBS), pH 7.4

Dimethyl sulfoxide (DMSO)

Triton X-100

Deionized water

Microcentrifuge tubes

96-well flat-bottom plates

Spectrophotometer (plate reader) capable of measuring absorbance at 540 nm

Incubator (37°C)

Centrifuge

Preparation of Solutions
Preparation of Washed Red Blood Cells (RBCs):

Collect fresh human whole blood in tubes containing an anticoagulant.

Centrifuge the blood at 800 x g for 10 minutes to separate the plasma and buffy coat from

the red blood cells.

Carefully aspirate and discard the supernatant (plasma and buffy coat).

Resuspend the RBC pellet in an equal volume of sterile PBS.

Gently mix and centrifuge again at 800 x g for 10 minutes.
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Repeat the washing step two more times with PBS.

After the final wash, resuspend the RBC pellet in PBS to prepare a 2% (v/v) RBC

suspension.

Preparation of Test Article (Pelecopan) Solutions:

Prepare a stock solution of Pelecopan in DMSO.

Create a series of working solutions of Pelecopan by diluting the stock solution with PBS.

The final concentration of DMSO in the assay should be kept low (e.g., ≤ 0.5%) to avoid

vehicle-induced hemolysis.[3]

Preparation of Controls:

Negative Control: Prepare a vehicle control using the same concentration of DMSO in

PBS as the test article solutions.

Positive Control: Prepare a 1% (v/v) Triton X-100 solution in deionized water. This will

serve as the 100% hemolysis control.[3]

Blank: Use PBS alone to zero the spectrophotometer.

Assay Procedure
Add 100 µL of the Pelecopan working solutions, negative control, and positive control to

separate microcentrifuge tubes in triplicate.

Add 100 µL of the 2% washed RBC suspension to each tube.

Gently mix the contents of each tube.

Incubate all tubes at 37°C for 60 minutes.

After incubation, centrifuge the tubes at 1000 x g for 5 minutes to pellet the intact RBCs.

Carefully transfer 100 µL of the supernatant from each tube to a new 96-well flat-bottom

plate.
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Measure the absorbance of the supernatant at 540 nm using a spectrophotometer.

Calculation of Hemolysis
The percentage of hemolysis is calculated using the following formula:

% Hemolysis = [(Abssample - Absnegative control) / (Abspositive control - Absnegative

control)] x 100

Where:

Abssample is the absorbance of the supernatant from the test article-treated RBCs.

Absnegative control is the absorbance of the supernatant from the vehicle-treated RBCs.

Abspositive control is the absorbance of the supernatant from the Triton X-100-treated

RBCs.

Data Presentation
The results of the in vitro hemolysis assay for Pelecopan can be summarized in the following

table:

Test Article Concentration (µM)
Mean Absorbance
(540 nm) ± SD

% Hemolysis

Pelecopan 1 Value Value

Pelecopan 10 Value Value

Pelecopan 100 Value Value

Controls

Negative Control

(Vehicle)
N/A Value 0%

Positive Control (1%

Triton X-100)
N/A Value 100%
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Visualizations
Experimental Workflow

In Vitro Hemolysis Assay Workflow for Pelecopan
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Caption: Workflow for the in vitro hemolysis assay of Pelecopan.
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Caption: Pelecopan inhibits Factor D, blocking the alternative complement pathway and

preventing hemolysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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